Cas no 2443-30-3 (Proline,4-hydroxy-1-nitroso-)

• Product Name: Proline,4-hydroxy-1-nitroso-
• CAS No: 2443-30-3
• MF: C₅H₈N₂O₄
• MW: 160.128021240234
• CID: 259011
• PubChem ID: 142767
• Update Time: 2025-04-19

Proline,4-hydroxy-1-nitroso- Chemical and Physical Properties

Names and Identifiers

• Proline,4-hydroxy-1-nitroso-
• (2S)-4-hydroxy-1-nitrosopyrrolidine-2-carboxylic acid
• Proline, 4-hydroxy-1-nitroso-, L-
• trans-4-Hydroxy-1-nitroso-L-proline
• 4-Hydroxy-N-nitrosoproline
• 2443-30-3
• Proline, 4-hydroxy-1-nitroso-

• Inchi： 1S/C5H8N2O4/c8-3-1-4(5(9)10)7(2-3)6-11/h3-4,8H,1-2H2,(H,9,10)/t3?,4-/m0/s1
• InChI Key： ABVBOWJCKJGCJM-BKLSDQPFSA-N
• SMILES： OC1CN([C@H](C(=O)O)C1)N=O

Computed Properties

• Exact Mass: 160.04844
• Monoisotopic Mass: 160.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 482.7°Cat760mmHg
• Flash Point: 245.7°C
• Refractive Index: 1.674
• PSA: 90.2